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Profile of MS049

MS049 is a recognized chemical probe developed by the Structural Genomics Consortium (SGC) in
collaboration with the Icahn School of Medicine at Mount Sinai [1]. It is a potent and selective inhibitor of
two specific protein arginine methyltransferases (PRMTs), PRMT4 and PRMT6 [2] [1]. The table below

summarizes its key characteristics:

Property Description

Primary Targets PRMT4 (ICso0: 34 nM), PRMT6 (ICso: 43 nM) [2]

Key Activity Potent, selective, and cell-active dual inhibitor of PRMT4 and PRMT6 [2] [1]
Molecular C15H24N20 (Freebase) [1]

Formula

Molecular 248.2 g/mol (Freebase) [1]

Weight

CAS Number 2095432-59-8 (Dihydrochloride salt) [2]

Selectivity Highly selective for PRMT4/6 over a wide range of other epigenetic targets (other

PRMTs, PKMTs, DNMTSs, etc.) [2]
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Property Description
Negative MSO49N is available for use as a negative control compound [1]
Control

Experimental Data & Protocols for MS049

The biological activity of MS049 has been demonstrated in various experimental settings. The following

table outlines key experimental findings and the protocols used to obtain them.

Cell Line/ Tested Incubation .
Assay Type . . Key Experimental Results
Model Concentrations Duration
Western Blot HEK293 0.1,1, 10 pM 20 hours Decreased H3R2me2a mark (ICso
Analysis [2] cells =0.97 £ 0.05 pM)
Western Blot HEK?293 0.1,1,10,100 uM 72 hours Decreased Med12 asymmetric
Analysis [2] cells arginine dimethylation (Med12-

Rme2a, ICso = 1.4 + 0.1 pM)

The experimental workflow for using MS049 in a cell-based assay to detect changes in histone methylation

marks can be visualized as follows:
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PRMT Inhibition in Cancer Research Context

Research in related areas underscores the therapeutic potential of PRMT inhibition:

o Differentiation Therapy: Inhibition of a different PRMT (PRMT1) by the compound MS023 has been
shown to induce differentiation in colon cancer cells, suggesting that modulating arginine methylation
is a viable strategy for cancer therapy [3].

¢ Screening Methods: Organoid-based screening platforms, like the one cited, are used to identify
epigenetic regulators (including PRMT inhibitors) that affect intestinal stem cell biology and cancer
growth [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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